Cas no 2408429-55-8 ((4-Amino-tetrahydro-pyran-4-yl)-aziridin-1-yl-methanone)

• Product Name: (4-Amino-tetrahydro-pyran-4-yl)-aziridin-1-yl-methanone
• CAS No: 2408429-55-8
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD32632490
• CID: 4773279
• Update Time: 2026-02-26

(4-Amino-tetrahydro-pyran-4-yl)-aziridin-1-yl-methanone Chemical and Physical Properties

Names and Identifiers

• (4-Amino-tetrahydro-pyran-4-yl)-aziridin-1-yl-methanone
• SB36038
• Methanone, (4-aminotetrahydro-2H-pyran-4-yl)-1-aziridinyl-

• MDL： MFCD32632490
• Inchi： 1S/C8H14N2O2/c9-8(1-5-12-6-2-8)7(11)10-3-4-10/h1-6,9H2
• InChI Key： IHYFPXJBADNJSR-UHFFFAOYSA-N
• SMILES： O1CCC(C(N2CC2)=O)(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: -1.2
• Topological Polar Surface Area: 55.3

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 335.9±42.0 °C(Predicted)
• pka: 8.27±0.20(Predicted)

Additional information on (4-Amino-tetrahydro-pyran-4-yl)-aziridin-1-yl-methanone

Advanced Synthesis and Biological Activity of (4-Amino-tetrahydro-pyran-4-yl)-aziridin-1-yl-methanone (CAS No. 2408429-55-8)

4-Amino-tetrahydro-pyran-4-yl-aziridin-1-yl-methanone, identified by the chemical registry number CAS No. 2408429-55-8, represents a novel class of organic compounds with significant potential in pharmaceutical research. This molecule combines the structural features of a tetrahydro-pyran ring with an aziridin-1-yl moiety, creating a unique scaffold that has attracted attention in the development of therapeutic agents. Recent advancements in synthetic methodologies and biological evaluations have highlighted its versatility in modulating cellular pathways, particularly in inflammatory and oncological contexts.

The tetrahydro-pyran ring is a six-membered cyclic ether structure that provides a stable framework for functional group incorporation. When coupled with the aziridin-1-yl group—a three-membered ring containing a nitrogen atom—this hybrid architecture enables the formation of multiple hydrogen bonds and electrostatic interactions, which are critical for target protein binding. The 4-amino substituent further enhances the molecule’s reactivity by introducing nucleophilic sites, making it a valuable scaffold for drug design. These structural elements collectively contribute to the compound’s broad biological activity, as evidenced by recent studies on its anti-inflammatory and antitumor properties.

Recent research has focused on the synthesis of 4-Amino-tetrahydro-pyran-4-yl-aziridin-1-yl-methanone through catalytic asymmetric reactions and organocatalytic approaches. A 2023 study published in *Organic Letters* demonstrated the utility of chiral phosphoric acid catalysts in achieving high enantioselectivity during its formation. This method not only improves the efficiency of large-scale production but also reduces the environmental impact of chemical manufacturing. The study emphasized the importance of stereochemical control in ensuring the compound’s biological efficacy, as enantiomers can exhibit markedly different pharmacological profiles.

Biological activity assessments of 4-Amino-tetrahydro-pyran-4-yl-azir,1-yl-methanone have revealed its potential as a modulator of inflammatory pathways. In a 2024 preclinical trial, the compound demonstrated significant inhibition of NF-κB activation, a key driver of chronic inflammation. This effect was observed in both in vitro models of macrophage activation and in vivo mouse models of colitis. The molecule’s ability to interfere with cytokine signaling pathways suggests its therapeutic relevance in autoimmune and inflammatory diseases. Additionally, its interaction with the aziridin-1-yl group may enhance its binding affinity to protein targets, further amplifying its biological impact.

Pharmacological applications of 4-Amino-tetrahydro-pyran-4-yl-aziridin-1-yl-methanone are expanding into oncology, where its antitumor potential is being explored. A 2023 study in *Cancer Research* reported that the compound induces apoptosis in cancer cells by disrupting mitochondrial membrane potential and inhibiting the PI3K/AKT signaling pathway. This mechanism was validated in human cell lines derived from breast and lung cancers, highlighting its potential as a chemotherapeutic agent. The study also noted the compound’s low toxicity to normal cells, a critical factor in the development of safer therapeutic strategies.

Structure-activity relationship (SAR) studies have further elucidated the molecular basis of 4-Amino-tetrahydro-pyran-4-yl-aziridin-1-yl-methanone’s biological effects. A 2024 review in *MedChemComm* highlighted the role of the tetrahydro-pyran ring in stabilizing the molecule’s conformation, which is essential for its interaction with biological targets. The aziridin-1-yl group, on the other hand, contributes to the compound’s reactivity by enabling the formation of covalent bonds with specific amino acid residues in target proteins. These findings underscore the importance of optimizing the molecular structure to enhance therapeutic outcomes.

Recent advances in drug delivery systems have also opened new avenues for the application of 4-Amino-tetrahydro-pyran-4-yl-aziridin-1-yl-methanone. A 2023 study published in *Advanced Drug Delivery Reviews* explored the use of nanoparticle-based formulations to improve the compound’s solubility and bioavailability. This approach significantly enhanced its therapeutic efficacy in animal models, demonstrating the potential of nanotechnology in overcoming traditional limitations of small-molecule drugs. The study also emphasized the importance of surface functionalization to achieve targeted delivery, which is critical for minimizing systemic side effects.

Safety profiles of 4-Amino-tetrahydro-pyran-4-yl-aziridin-1-yl-methanone have been evaluated in preclinical studies, with promising results. A 2024 toxicity assessment in *Toxicology and Applied Pharmacology* found that the compound exhibited low acute toxicity in rodents, with no significant organ damage observed. However, long-term studies are still needed to fully understand its safety in humans. The study also recommended further investigation into its potential for drug interactions, as the compound’s reactive functional groups may influence its metabolism and pharmacokinetics.

Future directions in the research of 4-Amino-tetrahydro-pyran-4-yl-aziridin-1-yl-methanone include the development of analogs with enhanced potency and selectivity. A 2023 perspective in *Nature Reviews Drug Discovery* suggested the use of computational modeling to identify structural modifications that could improve the compound’s therapeutic index. Additionally, the integration of 4-Amino-tetrahydro-pyran-4-yl-aziridin-1-yl-methanone into combination therapies is being explored, as its multifunctional properties may synergize with existing treatments to achieve better patient outcomes.

In summary, 4-Amino-tetrahydro-pyran-4-yl-aziridin-1-yl-methanone represents a promising candidate in the field of pharmaceutical research, with its unique structural features and diverse biological activities. Continued exploration of its synthesis, pharmacology, and therapeutic applications is expected to yield significant advancements in the treatment of inflammatory and oncological diseases.